3-(2-[(Z)-{3-(2-carboxyethyl)-5-[(Z)-(4-ethenyl-3-methyl-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene)methyl]-4-methyl-2H-pyrrol-2-ylidene}methyl]-5-{(Z)-[(3E,4R)-3-ethylidene-4-methyl-5-oxopyrrolidin-2-ylidene]methyl}-4-methyl-1H-pyrrol-3-yl)propanoic acid
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Overview
Description
(3E)-phytochromobilin is the (3E)-isomer of phytochromobilin.
Scientific Research Applications
Synthesis and Derivative Formation
Efficient Synthesis Processes : Research has demonstrated efficient methods for synthesizing related pyrrole derivatives, which are crucial for exploring the broader applications of the subject compound. For instance, Dawadi and Lugtenburg (2011) discussed methods that yield high-efficiency pyrrole systems from commercially available materials, contributing to the library of pyrrole derivatives (Dawadi & Lugtenburg, 2011).
Formation of Novel Systems : Research has led to the formation of new triazafulvalene systems, as reported by Uršič, Svete, and Stanovnik (2010), highlighting the potential for creating new molecular structures within this chemical framework (Uršič et al., 2010).
Structural Variations and Analogs : Investigations into the synthesis of analogs, such as the work of Shrout, Puzicha, and Lightner (1992), expand the understanding of the compound's chemical properties and potential applications, particularly in creating variations with different alkanoic acid chain lengths (Shrout et al., 1992).
Spectroscopy and Solution Structures
- Spectroscopic Characterization : Lightner et al. (1984) conducted a detailed spectroscopic analysis of related compounds, providing valuable insights into their solution structures and behaviors. This is crucial for understanding the fundamental properties of the subject compound (Lightner et al., 1984).
Potential Applications
Biological and Medicinal Chemistry : The synthesis and characterization of compounds with similar structures open up potential applications in the field of medicinal chemistry. For instance, the work on imaging cancer tyrosine kinase by Wang et al. (2005) indicates potential applications in diagnostic imaging and targeted therapies (Wang et al., 2005).
Photophysical Properties : Research by Li et al. (2012) on rhenium(I) tricarbonyl complexes with pyridine-functionalized N-heterocyclic carbenes demonstrates the exploration of photophysical properties, hinting at potential applications in materials science and photoluminescence (Li et al., 2012).
properties
Molecular Formula |
C33H36N4O6 |
---|---|
Molecular Weight |
584.7 g/mol |
IUPAC Name |
3-[(2Z,5Z)-2-[[3-(2-carboxyethyl)-5-[(Z)-[(3E,4R)-3-ethylidene-4-methyl-5-oxopyrrolidin-2-ylidene]methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid |
InChI |
InChI=1S/C33H36N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7-8,13-15,19,34-35H,2,9-12H2,1,3-6H3,(H,37,42)(H,38,39)(H,40,41)/b20-7+,24-13-,27-14-,28-15-/t19-/m1/s1 |
InChI Key |
LXWZWRRIEITWMN-GSZAROSWSA-N |
Isomeric SMILES |
C/C=C/1\[C@H](C(=O)N\C1=C/C2=C(C(=C(N2)/C=C\3/C(=C(/C(=C/C4=NC(=O)C(=C4C)C=C)/N3)C)CCC(=O)O)CCC(=O)O)C)C |
Canonical SMILES |
CC=C1C(C(=O)NC1=CC2=C(C(=C(N2)C=C3C(=C(C(=CC4=NC(=O)C(=C4C)C=C)N3)C)CCC(=O)O)CCC(=O)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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